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Compound Name: 2,5-Dimethoxyphenylacetonitrile

Cat. No.: B106619

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,5-Dimethoxyphenylacetonitrile, a key organic intermediate, holds a significant position in
the landscape of psychoactive drug synthesis. This technical guide provides an in-depth
exploration of its discovery, historical context, and synthetic methodologies. While a definitive
first synthesis remains elusive in readily available literature, its prominence is intrinsically linked
to the pioneering work of Alexander Shulgin and the development of the 2C series of
phenethylamine-based psychedelics. This document details plausible synthetic routes,
presents key physicochemical data in a structured format, and outlines the compound's critical
role as a precursor to potent serotonin receptor agonists.

Introduction

2,5-Dimethoxyphenylacetonitrile (CAS No. 18086-24-3) is a nitrile compound characterized
by a benzene ring substituted with two methoxy groups at positions 2 and 5, and an acetonitrile
group. Its primary significance in the scientific community stems from its role as a crucial
building block in the synthesis of a wide array of pharmaceutical compounds, most notably the
2C family of psychedelic phenethylamines. This guide will illuminate the historical context
surrounding its use, provide detailed experimental protocols for its synthesis, and present its
known physicochemical properties.
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Discovery and Historical Context

The history of 2,5-dimethoxyphenylacetonitrile is deeply intertwined with the exploration of
psychoactive phenethylamines. While it is likely that the compound was synthesized prior, its
historical significance is most prominently associated with the work of American medicinal
chemist Alexander "Sasha" Shulgin. In his seminal work, "PiHKAL (Phenethylamines | Have
Known and Loved)," Shulgin detailed the synthesis of a vast number of psychoactive

compounds, including the "2C" series.

The designation "2C" refers to the two carbon atoms between the phenyl ring and the amino
group of the phenethylamine backbone. 2,5-Dimethoxyphenylacetonitrile serves as a key
intermediate in the synthesis of 2C-H (2,5-dimethoxyphenethylamine), the parent compound of
the 2C series. The reduction of the nitrile group in 2,5-dimethoxyphenylacetonitrile yields 2C-
H, which can then be further modified to produce a wide range of psychoactive substances like
2C-B, 2C-I, and 2C-E. These compounds are known for their potent agonist activity at
serotonin 5-HT2A and 5-HT2C receptors, which is believed to be the primary mechanism
behind their psychedelic effects.

The demand for 2,5-dimethoxyphenylacetonitrile as a research chemical has grown with the
increasing interest in the therapeutic potential of psychedelics for treating various psychiatric
conditions. It remains an indispensable tool for medicinal chemists and pharmacologists
studying the structure-activity relationships of serotonergic ligands.

Physicochemical Properties

A summary of the key physicochemical properties of 2,5-Dimethoxyphenylacetonitrile is
presented in the table below.
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Property Value Reference
CAS Number 18086-24-3
Molecular Formula C10H11:NO2
Molecular Weight 177.20 g/mol
IUPAC Name @S
dimethoxyphenyl)acetonitrile
Appearance Crystalline solid
Melting Point Not consistently reported
Boiling Point Not consistently reported
Solubility Sparingly soluble in water

Synthesis and Experimental Protocols

While a specific, originally published synthesis for 2,5-dimethoxyphenylacetonitrile is not

readily available, a plausible and commonly utilized synthetic route proceeds via the

corresponding benzyl halide. This two-step process involves the formation of 2,5-

dimethoxybenzyl chloride or bromide from 2,5-dimethoxybenzaldehyde, followed by a

nucleophilic substitution with a cyanide salt.

Step 1: Synthesis of 2,5-Dimethoxybenzyl Halide
(lllustrative Protocol for Chloride)

This protocol is adapted from general methods for the synthesis of benzyl halides.

Materials:

e 2,5-Dimethoxybenzaldehyde
e Sodium borohydride (NaBHa)

e Methanol (MeOH)
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e Dichloromethane (DCM)

e Thionyl chloride (SOCI2) or Hydrochloric Acid (HCI)
e Anhydrous sodium sulfate (Na2S0a4)

» Round-bottom flask

e Magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

e Reduction of the Aldehyde: 2,5-Dimethoxybenzaldehyde is

 To cite this document: BenchChem. [The Nexus of Synthesis: A Technical Guide to 2,5-
Dimethoxyphenylacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106619#discovery-and-historical-context-of-2-5-
dimethoxyphenylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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